Transport parameters of LiCl and LiBr in aqueous mixtures with organic solvents of moderate to low permittivities
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A907666B
Abstract
The electromotive forces (emf) EA and EC of the following concentration cells with transference: respectively (where X=Cl, Br), combined with the emfs EMAX of the corresponding double cell without transference: ∣AgX∣LiX(m2)∣LixHg1-x have been measured at LiX molalities m (m1 fixed and m2 varied, with m2>m1) in 14 solvent mixtures pertaining to the three aqueous–organic solvent systems (acetonitrile+water), (1,4-dioxane+water) and (methanol+water) up to the 0.8 mass fraction of organic component. For all of the cases studied the EAvs. EMAX relation is a curve reaching a straight line asymptotically at low LiX molalities. The resulting ionic transference numbers t of LiX show a type of curvilinear dependence on the mass fraction of the organic component which shows analogies with that of the other alkali halides hitherto studied, but is quite distinct from that of HCl. Such a dependence is also analyzed in terms of solvation parameters and the mechanism of ionic motion, with account being taken of Stokes' law ionic radii.
Recommended Literature
- [1] Bi nonstoichiometry and composition engineering in (1 − x)Bi1+yFeO3+3y/2 − xBaTiO3 ceramics
- [2] Isotope ratio mass spectrometry
- [3] A magnetically responsive drug-loaded nanocatalyst with cobalt-involved redox for the enhancement of tumor ferrotherapy†
- [4] Carbon-based dots co-doped with nitrogen and sulfur for Cr(vi) sensing and bioimaging†
- [5] Cage compound Sc5Pt24B12: a Pt-stuffed variant of filled skutterudite structure. Electronic and structural properties†
- [6] Catalyst-free tandem reaction of 2,2′-diaminodiphenyldisulfides, sulfinic acids and aromatic aldehydes: an approach to synthesize unsymmetric thiosulfonates and benzothiazoles†
- [7] Towards hydroperoxovanadium complexes: the X-ray crystal structure of a peroxovanadium(v) complex containing a V(O2)(RCO2H)(H2O)2 cluster with hydrogen bond inter-linkagesElectronic supplementary information (ESI) available: synthesis of bpaH and [VO(O2)(bpaH)ClO4·nH2O. See http://www.rsc.org/suppdata/cc/b1/b101010g/
- [8] Investigations on the elasticity of functional gold nanoparticles using single-molecule force spectroscopy†
- [9] Turn-on mode fluorescence photoswitching of diarylethene single crystals†
- [10] Novel hydroxyl-containing reduction-responsive pseudo-poly(aminoacid) via click polymerization as an efficient drug carrier†
